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Compound of Interest

Compound Name: Euphorbia factor L7a

Cat. No.: B2381040 Get Quote

For Immediate Use by Laboratory and Research Professionals

This document provides critical safety and logistical guidance for the proper handling and

disposal of Euphorbia factor L7a in a laboratory setting. Researchers, scientists, and drug

development professionals should adhere to these procedures to ensure personal safety and

environmental compliance. The information is based on data for structurally related compounds

due to the absence of a specific Safety Data Sheet (SDS) for Euphorbia factor L7a.

Chemical and Safety Data
While a specific Safety Data Sheet (SDS) for Euphorbia factor L7a is not readily available,

data from the closely related compound, Euphorbia factor L7b, provides essential safety

information. It is imperative to handle Euphorbia factor L7a with the same precautions as its

hazardous analogue.
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Property Value Reference

Chemical Name Euphorbia factor L7a N/A

CAS Number 93550-94-8 [1]

Molecular Formula C₃₃H₄₀O₇ [1]

Molecular Weight 548.67 g/mol [1]

GHS Hazard Statements

(based on Euphorbia factor

L7b)

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[2]

GHS Precautionary

Statements (based on

Euphorbia factor L7b)

P264, P270, P273, P301 +

P312, P330, P391, P501
[2]

Storage Conditions
Powder: -20°C (long term). In

solvent: -80°C.
[2]

Experimental Protocols: Proper Disposal
Procedures
The following step-by-step disposal plan is based on the hazardous properties identified for

related Euphorbia factors, particularly the acute oral toxicity and high aquatic toxicity.

1. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, closed-toe shoes, and safety glasses.

Wear chemical-resistant gloves (e.g., nitrile) when handling the compound or its containers.

2. Waste Segregation and Collection:

Do not dispose of Euphorbia factor L7a, or its solutions, down the drain. This is critical due

to its high aquatic toxicity.[2]

All solid waste contaminated with Euphorbia factor L7a (e.g., weighing paper, contaminated

pipette tips, gloves) must be collected in a dedicated, clearly labeled hazardous waste
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container.

Liquid waste containing Euphorbia factor L7a should be collected in a separate, sealed,

and clearly labeled hazardous waste container.

3. Decontamination:

Decontaminate surfaces with a suitable laboratory disinfectant or 70% ethanol.

If a spill occurs, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in the designated hazardous waste container.

4. Final Disposal:

All waste containing Euphorbia factor L7a must be disposed of through an approved

hazardous waste disposal facility.[2][3]

Follow all local, state, and federal regulations for the disposal of toxic chemical waste.

The precautionary statement P501, "Dispose of contents/ container to an approved waste

disposal plant," should be strictly followed.[2]

Visualized Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Euphorbia factor L7a.
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Caption: Disposal workflow for Euphorbia factor L7a.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b2381040?utm_src=pdf-body-img
https://www.benchchem.com/product/b2381040?utm_src=pdf-body
https://www.benchchem.com/product/b2381040?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2381040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. file.medchemexpress.com [file.medchemexpress.com]

2. Euphorbia factor L7b|93550-95-9|MSDS [dcchemicals.com]

3. files.hawaii.gov [files.hawaii.gov]

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for Euphorb-
ia Factor L7a]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2381040#euphorbia-factor-l7a-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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